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Compound of Interest

Guanosine 5'-triphosphate-5'-
Compound Name: _
adenosine

Cat. No.: B078190

Safe Disposal of Guanosine 5'-triphosphate: A
Procedural Guide

This document provides a comprehensive guide to the proper disposal procedures for
Guanosine 5'-triphosphate (GTP), a common laboratory chemical. The information is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
environmental compliance. While the specific compound "Guanosine 5'-triphosphate-5'-
adenosine" is not standard nomenclature, the procedures outlined for GTP are applicable to
similar nucleotide compounds.

Immediate Safety and Hazard Information

Guanosine 5'-triphosphate and its salts are generally not classified as hazardous substances
under the 2012 OSHA Hazard Communication Standard[1][2]. However, some safety data
sheets (SDS) indicate that the compound may be harmful if swallowed and can cause skin,
eye, and respiratory irritation[3]. Therefore, it is crucial to handle this chemical with appropriate
personal protective equipment (PPE) and adhere to good laboratory practices.

In the event of a spill or exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1][2]
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» Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[1][2]
« Inhalation: Move to fresh air. If you feel unwell, seek medical attention.[1]

 Ingestion: Clean your mouth with water and seek medical attention.[1]

Quantitative Data and Hazard Summary

The following table summarizes key safety and hazard information for Guanosine 5'-
triphosphate and its common salt forms.
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Parameter

Information

Chemical Name

Guanosine 5'-triphosphate; GTP

Synonyms

5'-GTP trisodium salt; Guanosine 5'-

triphosphate disodium salt hydrate[1][2]

CAS Number

56001-37-7 (Disodium salt hydrate); 36051-31-7
(Trisodium salt)[1][3]

Primary Hazards

Not classified as hazardous by some sources|[1]
[2]. Other sources indicate: Harmful if
swallowed, Causes skin irritation, Causes
serious eye irritation, May cause respiratory

irritation[3].

Personal Protective Equipment (PPE)

Safety goggles, protective gloves, and
appropriate lab clothing are recommended to

prevent skin and eye contact[1][3].

Incompatible Materials

Strong oxidizing agents[1].

Storage

Keep in a dry, tightly closed container. For long-
term stability, store in a freezer at or below
-20°C[1][4].

Spill Procedure

Sweep up solid material and place it into a
suitable container for disposal. Avoid dust
formation. For liquids, absorb with an inert
material[1][3]. Prevent entry into drains and

waterways[2].

Environmental Hazards

Do not empty into drains[1][5]. While
persistence is unlikely due to water solubility,
large quantities should not be released into the

environment[5].

Step-by-Step Disposal Procedures

The proper disposal method for Guanosine 5'-triphosphate depends on its physical state (solid

or liquid) and whether it is contaminated with other hazardous materials, such as recombinant
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or synthetic nucleic acids.

Disposal of Solid GTP Waste

e Segregation: Separate uncontaminated, solid GTP waste from other laboratory trash. This
includes powder, contaminated weigh boats, and pipette tips.

o Containment: Place the solid waste into a clearly labeled, sealed, and durable waste
container.

o Labeling: Label the container as "Chemical Waste" and include the full chemical name,
"Guanosine 5'-triphosphate.”

» Disposal:

o Non-Hazardous Determination: According to some university guidelines, non-regulated
chemicals like adenosine and its salts can be disposed of in the regular trash[6]. If your
institution has determined GTP to be non-hazardous, this may be an option for small
guantities.

o Chemical Waste Pickup: For larger quantities or as a standard precautionary measure,
collect the sealed container and request a pickup from your institution's Environmental
Health and Safety (EHS) department[7].

Disposal of Liquid GTP Waste

o Segregation: Keep liquid GTP solutions separate from other chemical waste streams.

o Neutralization (If Necessary): Most GTP solutions are near neutral pH. If the solution is acidic
or basic, it must be neutralized before disposal[7].

e Disposal Options:

o Sanitary Sewer Disposal: For small quantities of non-hazardous nucleotide solutions,
disposal down the sanitary sewer with copious amounts of water is generally
acceptable[7]. Do not pour large, concentrated quantities down the drain[5].
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o Chemical Waste Collection: For larger volumes or if local regulations prohibit sewer
disposal, collect the liquid waste in a designated, leak-proof, and clearly labeled chemical
waste container[7]. Request a pickup from your EHS department.

Special Case: Recombinant or Synthetic Nucleic Acid
Contamination

If the GTP waste is mixed with recombinant or synthetic nucleic acids, it must be

decontaminated before disposal, in accordance with NIH guidelines[8].

Liquid Waste Decontamination: Add bleach to the liquid waste to a final concentration of 10%
and let it sit for at least 30 minutes before sewer disposal. Alternatively, autoclave the liquid
waste[8].

Solid Waste Decontamination: Solid waste contaminated with recombinant materials should
be placed in a biohazard bag and autoclaved. After autoclaving, it can typically be disposed
of as regular trash[9].

Experimental Protocols: Spill Cleanup

The following protocol details the methodology for cleaning up a spill of solid Guanosine 5'-

triphosphate.

Ensure Safety: Evacuate non-essential personnel from the immediate area. Ensure proper
ventilation.

Wear Appropriate PPE: At a minimum, wear safety goggles, gloves, and a lab coat. For large
spills of fine powder, respiratory protection may be necessary[3].

Contain the Spill: Prevent the powder from becoming airborne.
Clean the Spill:
o Gently sweep or vacuum the solid material. Avoid creating dust[1].

o Place the collected material into a sealed, labeled container for chemical waste disposal.
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» Decontaminate the Area: Wipe the spill area with a damp cloth. Decontaminate surfaces with
alcohol or another suitable lab disinfectant[3].

e Dispose of Cleanup Materials: All contaminated cleaning materials (wipes, gloves, etc.)
should be placed in the chemical waste container.

e Wash Hands: Wash hands thoroughly with soap and water after the cleanup is complete.

Diagrams and Workflows

The following diagram illustrates the decision-making workflow for the proper disposal of

Guanosine 5'-triphosphate waste.
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Caption: Decision workflow for the disposal of Guanosine 5'-triphosphate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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